(1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: (1S)-7-propan-2-yloxy-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C13H19NO/c1-9(2)15-11-7-6-10-4-3-5-13(14)12(10)8-11/h6-9,13H,3-5,14H2,1-2H3/t13-/m0/s1
• InChI Key: ASSHPXMZCDDEFN-ZDUSSCGKSA-N
• Isomeric SMILES: CC(C)OC1=CC2=C(CCC[C@@H]2N)C=C1
• Canonical SMILES: CC(C)OC1=CC2=C(CCCC2N)C=C1

Description

(1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine is a chiral tetrahydronaphthalene derivative featuring an isopropoxy group at position 7 and a primary amine at position 1, with (1S) stereochemistry.

Preparation Methods

Overview

(1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine is a chiral tetrahydronaphthalene derivative with a propan-2-yloxy substituent at the 7-position and an amine group at the 1-position. The stereochemistry at the 1-position is critical for its activity, where enantiomeric forms show distinct binding affinities. The propan-2-yloxy group at position 7 influences lipophilicity and metabolic stability, based on structural parallels.

Synthetic Routes and Reaction Conditions

The synthesis of (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine typically involves several steps:

• Starting Material Preparation: Begins with preparing an appropriate naphthalene derivative.
• Functional Group Introduction: The propan-2-yloxy group is introduced through an etherification reaction, often using propan-2-ol and a suitable catalyst.
• Reduction: The naphthalene ring is partially reduced to form the tetrahydronaphthalene structure.
• Amine Introduction: The amine group is introduced through an amination reaction, potentially using ammonia or an amine derivative under specific conditions.

Industrial Production Methods

Industrial production may involve similar synthetic routes optimized for large-scale production. This includes continuous flow reactors, high-throughput screening of reaction conditions, and catalysts to improve yield and selectivity.

• Large-Scale Reactors: Reactors are used to carry out the etherification, reduction, and amination reactions.
• Optimized Conditions: Reaction conditions such as temperature, pressure, and catalysts are optimized to maximize yield and purity.
• Purification: Techniques such as crystallization, distillation, or chromatography are used to obtain the final product.

Detailed Synthetic Procedures

A common approach involves reductive amination of a ketone precursor with a chiral amine. For example, starting from 7-(propan-2-yloxy)-1-tetralone, the ketone is reacted with an enantiopure amine (e.g., (R)-α-methylbenzylamine) under hydrogenation conditions using catalysts like palladium on carbon (Pd/C) or sodium cyanoborohydride (NaBH3CN). Optimization includes:

• Temperature control: 25–50°C to balance reaction rate and stereochemical integrity.
• Solvent selection: Polar aprotic solvents (e.g., DMF, THF) enhance solubility of intermediates.
• Catalyst loading: 5–10% Pd/C for efficient hydrogenation.
  Yield improvements (70–85%) are achieved via iterative pH adjustments (pH 6–7) and inert atmosphere (N2/Ar) to prevent oxidation.

Analytical Data

Purity is confirmed via HPLC (>98% purity threshold) and structural elucidation via ¹H/¹³C NMR (e.g., verifying the isopropyloxy group’s methyl splitting pattern).

Computational Modeling

Computational modeling can predict reactivity or metabolic pathways:

• DFT calculations: Gaussian 09 with B3LYP/6-31G(d) basis set to model electrophilic aromatic substitution at the naphthalene ring.
• ADMET prediction: SwissADME or Schrödinger’s QikProp to estimate metabolic sites (e.g., O-dealkylation of the isopropyloxy group).

Experimental Design

Experimental design principles resolve contradictions in synthetic yields:

• Factorial design: Screen variables (catalyst type, solvent, temperature) via a 2³ factorial matrix to identify interactions.
• DoE (Design of Experiments): Response surface methodology (RSM) optimizes parameters (e.g., 65% yield at 40°C, 0.5 equiv. NaBH3CN).
• Controlled replicates: Triplicate runs under identical conditions to distinguish systematic vs. random errors.

Physicochemical Properties

Property	Value
Molecular Formula	C13H19NO
Molecular Weight	205.30 g/mol
IUPAC Name	7-propan-2-yloxy-1,2,3,4-tetrahydronaphthalen-1-amine
XLogP3-AA	2.3
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2
Exact Mass	205.146664230 Da
Monoisotopic Mass	205.146664230 Da
Topological Polar Surface Area	35.3 Ų
Heavy Atom Count	15
Complexity	205

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the amine group, to form corresponding oxides or imines.

Reduction: Reduction reactions can be performed on the aromatic ring or the amine group to yield various reduced derivatives.

Substitution: The propan-2-yloxy group can be substituted with other alkoxy groups or functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate under acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents such as alkyl halides or sulfonates in the presence of a base like sodium hydride.

Major Products Formed:

Oxidation: Formation of oxides or imines.

Reduction: Formation of reduced derivatives such as tetrahydronaphthalenes.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions due to its amine group.

Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine:

Biochemical Research: Used as a probe or reagent in biochemical assays.

Industry:

Materials Science: Utilized in the development of novel materials with specific properties.

Chemical Manufacturing: Employed as a building block in the production of various chemicals.

Mechanism of Action

The mechanism of action of (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine involves its interaction with molecular targets such as enzymes or receptors. The amine group can form hydrogen bonds or ionic interactions with active sites, while the propan-2-yloxy group can enhance lipophilicity and membrane permeability. These interactions can modulate biological pathways and result in specific physiological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Physicochemical Properties

Key structural analogs differ in substituent groups, stereochemistry, and amine functionalization. Below is a comparative analysis of select derivatives:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Position)	Core Structure	Molecular Formula	Molecular Weight (g/mol)	logP*	Key Data/Application	Reference
(1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine	Propan-2-yloxy (C7)	1,2,3,4-THN-1-amine	C₁₃H₁₉NO	205.30	~2.5 (est.)	Synthetic intermediate	Target Compound
(S)-7-Methoxy-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride	Methoxy (C7)	1,2,3,4-THN-1-amine	C₁₁H₁₅NO·HCl	213.71	~1.8	High-purity agonist precursor
(S)-6-Chloro-7-methyl-1,2,3,4-tetrahydronaphthalen-1-amine	Chloro (C6), Methyl (C7)	1,2,3,4-THN-1-amine	C₁₁H₁₄ClN	195.69	~2.7	Research chemical
trans-4-Cyclohexyl-N,N-dimethyl-1,2,3,4-tetrahydronaphthalen-2-amine (5l)	Cyclohexyl (C4), N,N-dimethyl	1,2,3,4-THN-2-amine	C₁₈H₂₇N	257.42	~3.9	High-affinity ligand
(S)-N-(2-((R)-9-(Pyridin-2-yl)-6-oxaspiro[4.5]decan-9-yl)ethyl)-1,2,3,4-THN	Pyridinyl-spiro, ethyl linker	1,2,3,4-THN-1-amine	C₂₆H₃₄N₂O	390.57	~3.1	Mu-opioid receptor agonist

*logP estimated via computational tools (e.g., ChemDraw).

Biological Activity

(1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine is a chemical compound that has garnered attention due to its potential biological activities. This compound belongs to the class of tetrahydronaphthalene derivatives and is characterized by its unique structural features, which may confer specific pharmacological properties.

The molecular formula of (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine is C$_{13}$H$_{19}$NO, with a molecular weight of approximately 219.30 g/mol. Its structure includes a tetrahydronaphthalene core substituted with a propan-2-yloxy group and an amine functional group.

Research indicates that compounds in the tetrahydronaphthalene class may interact with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. The specific mechanism of action for (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine remains under investigation but may involve modulation of neurotransmitter systems or inhibition of certain enzymes.

Neuropharmacological Effects

Studies suggest that tetrahydronaphthalene derivatives can exhibit significant neuropharmacological effects. For instance, they may act as agonists or antagonists at various receptors, influencing mood and cognitive functions. The compound's ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for neurological disorders.

Case Studies

Several case studies have explored the biological activities of similar compounds:

• Tetrahydronaphthalene Derivatives in Cancer Therapy :
  • A study evaluated the effects of related tetrahydronaphthalene compounds on various cancer cell lines. The results indicated that these compounds could significantly reduce cell viability and induce apoptotic pathways in vitro.
• Neuroprotective Effects :
  • Another research project focused on the neuroprotective effects of tetrahydronaphthalene derivatives in models of neurodegeneration. The findings suggested that these compounds could reduce oxidative stress and neuroinflammation.

Data Tables

Property	Value
Molecular Formula	C$_{13}$H$_{19}$NO
Molecular Weight	219.30 g/mol
CAS Number	71757176
Pharmacological Class	Tetrahydronaphthalene
Potential Applications	Neuropharmacology, Antitumor therapy

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed for (1S)-7-(Propan-2-yloxy)-1,2,3,4-tetrahydronaphthalen-1-amine, and how is stereochemical purity ensured?

• Methodology :

• Step 1 : Reduction of a naphthalene-derived ketone (e.g., 7-hydroxy-1-tetralone) to the corresponding alcohol using catalytic hydrogenation or sodium borohydride .
• Step 2 : Introduction of the isopropyloxy group via alkylation of the hydroxyl group with isopropyl bromide under basic conditions (e.g., K₂CO₃/DMF) .
• Step 3 : Reductive amination using ammonia or a chiral amine source with NaBH₃CN or H₂/Pd-C to yield the (1S)-configured amine .
• Stereochemical Control : Chiral resolution via HPLC with a chiral stationary phase or asymmetric synthesis using enantioselective catalysts (e.g., Ru-BINAP complexes) .

Q. What analytical techniques are critical for verifying the structure and purity of this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR confirms regiochemistry of the isopropyloxy group and the tetrahydronaphthalene backbone .
• High-Performance Liquid Chromatography (HPLC) : Chiral HPLC (e.g., Chiralpak® columns) validates enantiomeric excess (>99% for (1S)-isomer) .
• Mass Spectrometry (HRMS) : Ensures molecular weight accuracy and detects impurities .